Cas no 92855-38-4 (4-Hydroxy-8-methyl-2-phenylquinoline)

• Product Name: 4-Hydroxy-8-methyl-2-phenylquinoline
• CAS No: 92855-38-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1977047
• PubChem ID: 329773616
• Update Time: 2025-08-05

4-Hydroxy-8-methyl-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-phenyl-4-quinolinol
• 2-Phenyl-8-methyl-4-hydroxychinolin
• 8-Methyl-2-phenyl-chinolin-4-ol
• 8-methyl-2-phenyl-quinolin-4-ol
• 4-Hydroxy-8-methyl-2-phenylquinoline
• 4-Hydroxy-8-methyl-2-phenyl-chinolin
• 4-Hydroxy-8-methyl-2-phenylquinoline, AldrichCPR
• 8-methyl-2-phenyl-1H-quinolin-4-one
• SCHEMBL3617718
• DB-349358
• 92855-38-4
• NSC-649128
• CS-0458124
• NSC649128
• MFCD02929096
• CHEMBL1999288
• 8-Methyl-2-phenylquinolin-4(1H)-one
• 14802-11-0
• NCI60_017137
• Oprea1_189180
• 8-methyl-2-phenylquinolin-4-ol

• MDL： MFCD02929096
• Inchi： 1S/C16H13NO/c1-11-6-5-9-13-15(18)10-14(17-16(11)13)12-7-3-2-4-8-12/h2-10H,1H3,(H,17,18)
• InChI Key： NGUWFPQUQMBYJN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NC2C(C)=CC=CC=21

Computed Properties

• Exact Mass: 235.10000
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 402.3±45.0 °C at 760 mmHg
• Flash Point: 159.6±28.9 °C
• Refractive Index: 1.623
• PSA: 33.12000
• LogP: 3.91580
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Hydroxy-8-methyl-2-phenylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Hydroxy-8-methyl-2-phenylquinoline

Recent Advances in the Study of 4-Hydroxy-8-methyl-2-phenylquinoline (CAS: 92855-38-4)

4-Hydroxy-8-methyl-2-phenylquinoline (CAS: 92855-38-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, biological activities, and applications in drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future prospects in biomedical research.

The quinoline scaffold is a privileged structure in medicinal chemistry, known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. 4-Hydroxy-8-methyl-2-phenylquinoline, with its unique substitution pattern, has been investigated for its ability to interact with various biological targets. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in catalytic methods and green chemistry techniques.

In terms of biological activity, recent in vitro studies have demonstrated that 4-Hydroxy-8-methyl-2-phenylquinoline exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its potent inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of novel anti-inflammatory agents. Additionally, molecular docking studies have provided insights into the binding interactions between this compound and its target proteins, further elucidating its mechanism of action.

Another area of interest is the compound's potential anticancer properties. Preliminary studies have shown that 4-Hydroxy-8-methyl-2-phenylquinoline can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. These findings were supported by flow cytometry and Western blot analyses, which revealed the activation of pro-apoptotic pathways. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Recent advancements in analytical techniques have also facilitated the characterization of 4-Hydroxy-8-methyl-2-phenylquinoline. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the compound's purity and stability under various conditions. These methods are critical for quality control in both research and potential pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 4-Hydroxy-8-methyl-2-phenylquinoline. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Hydroxy-8-methyl-2-phenylquinoline (CAS: 92855-38-4) represents a promising candidate for further investigation in drug discovery. Its diverse biological activities and well-characterized synthetic routes make it a valuable tool for researchers. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies. As the field progresses, this compound may pave the way for new treatments targeting inflammation and cancer.